2-[2-(4-Fluorophenyl)-2-oxoethyl]isoquinolinium

• Molecular Formula: C17H13FNO+
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-isoquinolin-2-ium-2-ylethanone
• InChI: InChI=1S/C17H13FNO/c18-16-7-5-14(6-8-16)17(20)12-19-10-9-13-3-1-2-4-15(13)11-19/h1-11H,12H2/q+1
• InChI Key: BXDNUVOUZCSOFT-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=[N+](C=CC2=C1)CC(=O)C3=CC=C(C=C3)F

Description

2-[2-(4-Fluorophenyl)-2-oxoethyl]isoquinolinium is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[2-(4-Fluorophenyl)-2-oxoethyl]isoquinolinium varies depending on its application. As a fluorescent probe, it intercalates into the DNA or RNA structure and emits fluorescence upon binding. As a photosensitizer, it generates singlet oxygen upon irradiation with light, leading to cell death. As an acetylcholinesterase inhibitor, it binds to the enzyme and prevents the breakdown of acetylcholine, leading to increased neurotransmitter activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound also vary depending on its application. As a fluorescent probe, it allows for the visualization and quantification of DNA or RNA in cells and tissues. As a photosensitizer, it induces cell death in cancer cells. As an acetylcholinesterase inhibitor, it increases neurotransmitter activity and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 2-[2-(4-Fluorophenyl)-2-oxoethyl]isoquinolinium is its versatility in various scientific research applications. Its fluorescent properties make it a useful tool for visualizing DNA or RNA, while its ability to generate singlet oxygen makes it a potential treatment for cancer. However, one limitation is that it can be toxic at high concentrations, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the use of 2-[2-(4-Fluorophenyl)-2-oxoethyl]isoquinolinium in scientific research. One potential application is as a biosensor for the detection of specific biomolecules in cells and tissues. Another direction is the development of more efficient photosensitizers for photodynamic therapy. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound in different experimental conditions.
In conclusion, this compound is a versatile chemical compound that has potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore its potential in scientific research.

Synthesis Methods

The synthesis of 2-[2-(4-Fluorophenyl)-2-oxoethyl]isoquinolinium involves the reaction of isoquinoline with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is a white solid that can be purified by recrystallization.

Scientific Research Applications

2-[2-(4-Fluorophenyl)-2-oxoethyl]isoquinolinium has been used in various scientific research applications, including as a fluorescent probe for the detection of DNA and RNA, as a photosensitizer for photodynamic therapy, and as an inhibitor of acetylcholinesterase for the treatment of Alzheimer's disease.